Cas no 37686-68-3 (2-Fluoro-3,4-dimethoxybenzaldehyde)

• Product Name: 2-Fluoro-3,4-dimethoxybenzaldehyde
• CAS No: 37686-68-3
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD03411462
• CID: 922505
• PubChem ID: 603588
• Update Time: 2025-10-28

2-Fluoro-3,4-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3,4-dimethoxy-benzaldehyde
• 2-fluoro-3,4-dimethoxybenzaldehyde
• 2-fluoroveratraldehyde
• AC1LCNXO
• AG-F-32619
• Benzaldehyde, 2-fluoro-3,4-dimethoxy-
• CTK1B5462
• KB-230483
• MB02736
• UDBUQQVUWKHCAR-UHFFFAOYSA-N
• 2-Fluoro-3,4-dimethoxybenzaldehyde #
• AK389952
• AM20040323
• 37686-68-3
• BS-16976
• SCHEMBL1620491
• EN300-370641
• DTXSID30345310
• MFCD03411462
• SY222713
• CS-0150637
• Z1255391264
• AKOS022641534
• 2-Fluoro-3,4-dimethoxybenzaldehyde

• MDL： MFCD03411462
• Inchi： 1S/C9H9FO3/c1-12-7-4-3-6(5-11)8(10)9(7)13-2/h3-5H,1-2H3
• InChI Key： UDBUQQVUWKHCAR-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1OC)OC

Computed Properties

• Exact Mass: 184.05357
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Fluoro-3,4-dimethoxybenzaldehyde

2-Fluoro-3,4-Dimethoxybenzaldehyde: A Comprehensive Overview

2-Fluoro-3,4-dimethoxybenzaldehyde, also known by its CAS registry number CAS No. 37686-68-3, is a versatile aromatic compound with significant applications in organic synthesis and material science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a fluoro group at position 2 and methoxy groups at positions 3 and 4, along with an aldehyde functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 2-fluoro-3,4-dimethoxybenzaldehyde typically involves multi-step processes, often starting from readily available aromatic precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which has significantly improved the overall process. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most notable applications of 2-fluoro-3,4-dimethoxybenzaldehyde lies in its role as an intermediate in drug discovery. The compound's ability to undergo various nucleophilic additions and condensations makes it a valuable precursor for constructing complex molecular frameworks. Recent studies have highlighted its potential in the development of bioactive molecules targeting specific therapeutic areas, such as cancer and neurodegenerative diseases. For example, derivatives of this compound have shown promising activity as inhibitors of key enzymes involved in disease progression.

In addition to its pharmaceutical applications, 2-fluoro-3,4-dimethoxybenzaldehyde has found utility in materials science. Its electron-withdrawing groups and conjugated system make it suitable for applications in organic electronics. Researchers have investigated its use as a precursor for synthesizing conjugated polymers and small molecules for organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to modulate electronic properties through substitution patterns has opened new avenues for designing advanced materials with tailored functionalities.

The physical and chemical properties of 2-fluoro-3,4-dimethoxybenzaldehyde are well-documented, providing a foundation for its diverse applications. Its melting point, boiling point, and solubility characteristics are critical factors influencing its behavior in various chemical reactions and industrial processes. Recent studies have also focused on understanding its stability under different environmental conditions, which is essential for ensuring safe handling and storage.

In terms of environmental impact, the compound's biodegradability and toxicity profiles are areas of active research. As industries increasingly prioritize eco-friendly practices, understanding the environmental fate of CAS No. 37686-68-3 becomes crucial. Recent findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems.

The demand for 2-fluoro-3,4-dimethoxybenzaldehyde continues to grow across various sectors due to its unique properties and versatility. Its role as a key intermediate in pharmaceuticals, agrochemicals, and advanced materials underscores its importance in modern chemistry. As research progresses, new applications are expected to emerge, further solidifying its position as an indispensable compound in contemporary chemical synthesis.